Cas no 606491-99-0 (Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI))

Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI) structure
606491-99-0 structure
Product Name:Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI)
CAS No:606491-99-0
MF:C11H13NO
MW:175.227022886276
CID:953279
PubChem ID:45096646
Update Time:2025-04-19

Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI)
    • 2-hydroxy-2-(3-propan-2-ylphenyl)acetonitrile
    • Hydroxy[3-(propan-2-yl)phenyl]acetonitrile
    • Benzeneacetonitrile,alpha-hydroxy-3-(1-methylethyl)-(9ci)
    • 606491-99-0
    • DTXSID20667497
    • Inchi: 1S/C11H13NO/c1-8(2)9-4-3-5-10(6-9)11(13)7-12/h3-6,8,11,13H,1-2H3
    • InChI Key: FQGPRXDIZZBPDL-UHFFFAOYSA-N
    • SMILES: OC(C#N)C1=CC=CC(=C1)C(C)C

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44Ų

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